Cas no 39557-65-8 (2,2',2''-nitrilotris(N-butylacetamide))
39557-65-8 structure
Product Name:2,2',2''-nitrilotris(N-butylacetamide)
CAS No:39557-65-8
MF:C18H36N4O3
MW:356.503444671631
CID:1509152
PubChem ID:3084746
Update Time:2025-04-21
2,2',2''-nitrilotris(N-butylacetamide) Chemical and Physical Properties
Names and Identifiers
-
- 2,2',2''-nitrilotris(N-butylacetamide)
- 2-[bis[2-(butylamino)-2-oxoethyl]amino]-N-butylacetamide
- 39557-65-8
- DTXSID2068183
- NYYGHZRYBYCBTJ-UHFFFAOYSA-N
- Acetamide, 2,2',2''-nitrilotris(N-butyl-
- ACETAMIDE,2,2',2'-NITRILOTRIS[N-BUTYL-
- Nitrilotriacetic acid tris(n-butylamide)
- Acetamide, 2,2',2''-nitrilotris[N-butyl-
-
- Inchi: 1S/C18H36N4O3/c1-4-7-10-19-16(23)13-22(14-17(24)20-11-8-5-2)15-18(25)21-12-9-6-3/h4-15H2,1-3H3,(H,19,23)(H,20,24)(H,21,25)
- InChI Key: NYYGHZRYBYCBTJ-UHFFFAOYSA-N
- SMILES: O=C(CN(CC(NCCCC)=O)CC(NCCCC)=O)NCCCC
Computed Properties
- Exact Mass: 356.27898
- Monoisotopic Mass: 356.27874102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 15
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- PSA: 90.54
2,2',2''-nitrilotris(N-butylacetamide) Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
39557-65-8 (2,2',2''-nitrilotris(N-butylacetamide)) Related Products
- 39890-45-4(2-(piperazin-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent